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2,4-Di-tert-butylphenol 2,4-Di-tert-butylphenol 2,4-di-tert-butylphenol is a member of the class of phenols carrying two tert-butyl substituents at positions 2 and 4. It has a role as a bacterial metabolite, an antioxidant and a marine metabolite. It is an alkylbenzene and a member of phenols.
2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 96-76-4
VCID: VC21163911
InChI: InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3
SMILES: CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol

2,4-Di-tert-butylphenol

CAS No.: 96-76-4

Cat. No.: VC21163911

Molecular Formula: C14H22O

Molecular Weight: 206.32 g/mol

* For research use only. Not for human or veterinary use.

2,4-Di-tert-butylphenol - 96-76-4

Specification

Description 2,4-di-tert-butylphenol is a member of the class of phenols carrying two tert-butyl substituents at positions 2 and 4. It has a role as a bacterial metabolite, an antioxidant and a marine metabolite. It is an alkylbenzene and a member of phenols.
2,4-Di-tert-butylphenol is a natural product found in Streptomyces antioxidans, Bacillus subtilis, and other organisms with data available.
CAS No. 96-76-4
Molecular Formula C14H22O
Molecular Weight 206.32 g/mol
IUPAC Name 2,4-ditert-butylphenol
Standard InChI InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3
Standard InChI Key ICKWICRCANNIBI-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C
Boiling Point 263.5 °C
263.00 to 264.00 °C. @ 760.00 mm Hg
Colorform White to yellow powder or solid
Melting Point 56.5 °C

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